Cas no 50901-18-3 (3-Acetamidothiophene-2-carboxylic acid)

3-Acetamidothiophene-2-carboxylic acid structure
50901-18-3 structure
Product Name:3-Acetamidothiophene-2-carboxylic acid
CAS No:50901-18-3
MF:C7H7NO3S
MW:185.200380563736
MDL:MFCD00101396
CID:55901
PubChem ID:2807579
Update Time:2025-04-18

3-Acetamidothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Acetamidothiophene-2-carboxylic acid
    • 3-(Acetylamino)thiophene-2-carboxylic acid
    • 9M-523S
    • A828345
    • HMS1434P16
    • 3-(acetylamino)thiophene-2-carboxylic acid, AldrichCPR
    • AC-4626
    • EN300-256248
    • DTXSID60384555
    • A828344
    • 50901-18-3
    • CS-0312990
    • FT-0613709
    • Q27460931
    • AKOS000131384
    • SCHEMBL1704250
    • GV9
    • 3-(acetylamino)-2-thiophenecarboxylic acid
    • Oprea1_041451
    • 3-Acetylaminothiophene-2-carboxylicacid
    • IDI1_012789
    • acetylaminothiophenecarboxylic
    • 3-Acetylaminothiophene-2-carboxylic acid
    • MFCD00101396
    • 3-acetamidothiophene-2-carboxylicacid
    • 3-acetamido-2-thiophenecarboxylic acid
    • LLKLTQJOEPWBOE-UHFFFAOYSA-N
    • Maybridge3_001402
    • F8882-3284
    • ALBB-022910
    • DB-021688
    • 2-Thiophenecarboxylic acid, 3-(acetylamino)-
    • MDL: MFCD00101396
    • Inchi: 1S/C7H7NO3S/c1-4(9)8-5-2-3-12-6(5)7(10)11/h2-3H,1H3,(H,8,9)(H,10,11)
    • InChI Key: LLKLTQJOEPWBOE-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C(=O)O)NC(C)=O

Computed Properties

  • Exact Mass: 185.01500
  • Monoisotopic Mass: 185.015
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.6A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.487
  • Melting Point: 200-202 ºC
  • Boiling Point: 447.5°Cat760mmHg
  • Flash Point: 224.4°C
  • Refractive Index: 1.657
  • PSA: 94.64000
  • LogP: 1.47770

3-Acetamidothiophene-2-carboxylic acid Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: R36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S37/39

3-Acetamidothiophene-2-carboxylic acid Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Acetamidothiophene-2-carboxylic acid Production Method

3-Acetamidothiophene-2-carboxylic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:50901-18-3)3-Acetamidothiophene-2-carboxylic acid
Order Number:A828344
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):341.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:50901-18-3)3-Acetamidothiophene-2-carboxylic acid
A828344
Purity:99%
Quantity:5g
Price ($):341.0
Email